![molecular formula C5H6ClNO B1588320 5-(Chloromethyl)-3-methylisoxazole CAS No. 40340-41-8](/img/structure/B1588320.png)
5-(Chloromethyl)-3-methylisoxazole
Overview
Description
5-(Chloromethyl)-3-methylisoxazole (5-CMM) is an organic compound of the isoxazole family. It is a colorless, crystalline solid, with a melting point of 156-158°C. 5-CMM is used in a variety of scientific research applications, including organic synthesis, biochemical and physiological studies, and laboratory experiments.
Scientific Research Applications
1. Development of Novel Excitatory Amino Acid Receptor Antagonists
A study by Krogsgaard-Larsen et al. (1991) explored the synthesis and pharmacological properties of novel excitatory amino acid (EAA) receptor antagonists, including 2-amino-3-[2-(3-hydroxy-5-methylisoxazol-4-yl)-methyl-5-methyl-3-oxoisoxazolin-4-yl]propionic acid (AMNH), which was synthesized using 4-(chloromethyl)-3-methoxy-5-methylisoxazole as a starting material. This research contributes to understanding the neuroprotective properties of EAA receptor antagonists (Krogsgaard-Larsen et al., 1991).
2. Multicomponent Heterocyclizations in Chemistry
Morozova et al. (2017) investigated 5-Amino-3-methylisoxazole in multicomponent heterocyclizations with aromatic aldehydes and Meldrum's or N,N′-dimethylbarbituric acid, using both classical and non-classical (microwave and ultrasonic irradiation) activation methods. This research highlights the versatility of 5-(Chloromethyl)-3-methylisoxazole in creating diverse chemical compounds (Morozova et al., 2017).
3. Synthesis and Biological Activity of Novel Comenic Acid Derivatives
Kletskov et al. (2018) synthesized methyl 5-hydroxy-4-oxo-4H-pyran-2-carboxylate by esterification of methanol with comenic acid. This ester was then alkylated with 3-(chloromethyl)-5-phenylisoxazole, leading to conjugates containing isoxazole moieties. This research contributes to understanding how isoxazole derivatives can enhance the efficacy of existing antitumor drugs (Kletskov et al., 2018).
properties
IUPAC Name |
5-(chloromethyl)-3-methyl-1,2-oxazole | |
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InChI |
InChI=1S/C5H6ClNO/c1-4-2-5(3-6)8-7-4/h2H,3H2,1H3 | |
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InChI Key |
ZWBJJNWJUXXFNP-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=NOC(=C1)CCl | |
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Molecular Formula |
C5H6ClNO | |
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DSSTOX Substance ID |
DTXSID30427923 | |
Record name | 5-(chloromethyl)-3-methylisoxazole | |
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Molecular Weight |
131.56 g/mol | |
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Product Name |
5-(Chloromethyl)-3-methylisoxazole | |
CAS RN |
40340-41-8 | |
Record name | 5-(chloromethyl)-3-methylisoxazole | |
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Record name | 5-(chloromethyl)-3-methyl-1,2-oxazole | |
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